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For Researchers, Scientists, and Drug Development Professionals

Abstract
Allyl cyclohexanepropionate is a synthetic ester recognized for its distinct fruity aroma,

reminiscent of pineapple.[1][2] This technical guide provides an in-depth overview of its

chemical structure, physicochemical properties, synthesis, and applications. The information is

tailored for researchers, scientists, and professionals in drug development, presenting

quantitative data in structured tables and detailing experimental methodologies. While primarily

utilized in the fragrance and flavor industries, this document also explores its known biological

activities and safety profile to assess its broader potential.

Chemical Structure and Identification
Allyl cyclohexanepropionate is chemically known as prop-2-enyl 3-cyclohexylpropanoate.[3]

It is a fatty acid ester that is not found in nature.[4] The molecule consists of a cyclohexyl ring

attached to a propionate group, which is in turn esterified with an allyl alcohol. This structure

imparts a unique combination of fruity and slightly waxy notes.[5][6]
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Identifier Value

IUPAC Name prop-2-enyl 3-cyclohexylpropanoate

CAS Number 2705-87-5[3]

Molecular Formula C₁₂H₂₀O₂[3]

SMILES C=CCOC(=O)CCC1CCCCC1

InChI
InChI=1S/C12H20O2/c1-2-10-14-12(13)9-8-11-

6-4-3-5-7-11/h2,11H,1,3-10H2

InChIKey TWXUTZNBHUWMKJ-UHFFFAOYSA-N

FEMA Number 2026[3][7]

Physicochemical Properties
Allyl cyclohexanepropionate is a colorless to pale yellow liquid at room temperature.[8] It is

characterized by its low solubility in water and good solubility in organic solvents such as

ethanol and ether.[2]

Table 2: Physicochemical Data

Property Value

Molecular Weight 196.29 g/mol [7]

Boiling Point 91 °C @ 1 mmHg[3]

Melting Point < -20 °C

Density 0.948 g/mL at 25 °C[7]

Refractive Index n20/D 1.460[7]

Solubility in Water Insoluble[3]

LogP 3.8
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The primary method for synthesizing allyl cyclohexanepropionate involves a two-step

process starting from cinnamic acid. The first step is the hydrogenation of cinnamic acid to

produce 3-cyclohexylpropionic acid, followed by an esterification reaction with allyl alcohol.

Experimental Protocol: Synthesis
Step 1: Hydrogenation of Cinnamic Acid

A detailed experimental protocol for this step is not readily available in the public domain.

However, a general procedure would involve the catalytic hydrogenation of cinnamic acid.

Reactants: Cinnamic acid, Hydrogen gas.

Catalyst: Palladium on carbon (Pd/C) is a common catalyst for this type of reaction.

Solvent: A suitable solvent such as ethanol or ethyl acetate.

Apparatus: A high-pressure hydrogenation apparatus (autoclave).

General Procedure: Cinnamic acid is dissolved in the solvent and the catalyst is added. The

mixture is then subjected to hydrogen gas under pressure and elevated temperature until the

reaction is complete. The catalyst is removed by filtration, and the solvent is evaporated to

yield 3-cyclohexylpropionic acid.

Step 2: Fischer Esterification of 3-Cyclohexylpropionic Acid

Reactants: 3-Cyclohexylpropionic acid, Allyl alcohol.

Catalyst: A strong acid catalyst such as p-toluenesulfonic acid or sulfuric acid.

Apparatus: A three-necked round-bottom flask equipped with a reflux condenser, a

thermometer, and a Dean-Stark apparatus or a packed column for azeotropic removal of

water.

General Procedure: 3-Cyclohexylpropionic acid and an excess of allyl alcohol are combined

in the flask with the acid catalyst. The mixture is heated to reflux. The water produced during

the esterification is removed azeotropically with a suitable solvent like toluene to drive the

equilibrium towards the product. The reaction progress is monitored by techniques like TLC
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or GC. Upon completion, the reaction mixture is cooled, washed with a basic solution to

neutralize the acid catalyst, and then with water. The organic layer is dried over an

anhydrous salt (e.g., sodium sulfate) and the solvent is removed under reduced pressure.

The crude product is then purified by vacuum distillation.

Alternatively, transesterification of methyl cyclohexanepropionate with allyl alcohol can also be

employed.

Synthesis Workflow Diagram

Cinnamic Acid 3-Cyclohexylpropionic Acid

 Hydrogenation
(Pd/C, H₂)

Allyl Cyclohexanepropionate

 Fischer Esterification
(p-TSA, Heat)

Allyl Alcohol

Click to download full resolution via product page

Synthesis of Allyl Cyclohexanepropionate.

Applications
The primary application of allyl cyclohexanepropionate is in the fragrance and flavor

industries due to its persistent, sweet, and fruity pineapple-like aroma.[1][5][8]

Fragrance Industry: It is used as a component in a wide variety of consumer products,

including perfumes, cosmetics, personal care items (shampoos, lotions), and household

products (air fresheners, cleaning agents).[8][9] It provides a powerful and long-lasting fruity

top note.[4]

Flavor Industry: It is recognized as a flavoring agent by the Flavor and Extract Manufacturers

Association (FEMA number 2026).[3][10] It is used to impart pineapple and other fruity notes

to beverages, candies, and other food products.[4]

Biological Activity and Safety
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While not developed as a therapeutic agent, some biological activities of allyl
cyclohexanepropionate have been reported.

Antimicrobial Activity: Some studies suggest potential antimicrobial properties against certain

bacteria and fungi.[11]

Anti-inflammatory Activity: In vitro studies have indicated potential anti-inflammatory effects.

[11]

Insecticidal Activity: Limited research suggests it may have insecticidal properties.[11]

It is important to note that these are preliminary findings and require further investigation.

Safety Profile:

Allyl cyclohexanepropionate is classified as harmful if swallowed, in contact with skin, or if

inhaled, and may cause an allergic skin reaction.[12] Toxicological studies have been

conducted to establish its safety for use in consumer products. The Research Institute for

Fragrance Materials (RIFM) has published a safety assessment.[12] In vivo, allyl compounds

are generally metabolized to mercapturic acid and excreted, while cyclohexylpropionic acid can

be aromatized to benzoic acid and excreted as hippuric acid.[4]

Conclusion
Allyl cyclohexanepropionate is a well-characterized synthetic ester with significant

commercial applications in the fragrance and flavor sectors. Its synthesis is achieved through

established organic chemistry principles, primarily hydrogenation followed by Fischer

esterification. While some preliminary biological activities have been noted, its potential in drug

development remains unexplored. This technical guide provides a foundational understanding

of its chemical and physical properties for researchers and scientists who may wish to

investigate this molecule for novel applications. Further research into its biological activities and

potential mechanisms of action could unveil new opportunities for this versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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